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Compound of Interest

Compound Name: Genistein 8-C-glucoside

Cat. No.: B1242707 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Genistein 8-C-glucoside was not found in

the available resources. The following safety and handling recommendations are based on the

SDS for the related compound, Genistein. Researchers should handle Genistein 8-C-
glucoside with caution and perform a risk assessment prior to use.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Genistein 8-C-glucoside. The

following procedural guidance is designed to answer specific operational questions and ensure

safe handling and disposal.

Personal Protective Equipment (PPE)
When handling Genistein 8-C-glucoside, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following PPE is

recommended based on the safety profile of Genistein:
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PPE Category Recommendation

Eye Protection Use safety goggles with side protection.

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374. It is recommended to

check the resistance of the gloves to the specific

solvent being used with the supplier.

Body Protection
Wear a laboratory coat. Take off contaminated

clothing immediately.

Respiratory Protection
In case of dust formation, use a particulate filter

respirator.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Genistein 8-
C-glucoside and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothes.[1]

Do not breathe dust.[1]

Avoid dust formation and ensure adequate ventilation.[1][2]

Wash hands before breaks and after work.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

Storage:

Store in a dry place.[1]

Keep in a cool place, with a recommended storage temperature of 2–8 °C.[1]

Protect from direct light irradiation and heat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1242707?utm_src=pdf-body
https://www.benchchem.com/product/b1242707?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pubmed.ncbi.nlm.nih.gov/19059355/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5219005/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Genistein 8-C-glucoside and its containers is essential to prevent

environmental contamination.

Unused Product: Dispose of in accordance with local, state, and federal regulations. Place in

appropriate containers for disposal.[1]

Contaminated Packaging: Dispose of as unused product.

Spills:

For non-emergency personnel, avoid contact with the substance and do not breathe dust.

[1]

Keep away from drains, surface, and ground water.[1]

Take up mechanically, controlling for dust, and place in appropriate containers for disposal.

[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Genistein, which may be relevant for

risk assessment of Genistein 8-C-glucoside.

Data Point Value Source

Acute Toxicity (Oral) Harmful if swallowed.[3] Cayman Chemical

Skin Irritation Causes skin irritation.[3] Cayman Chemical

Eye Irritation
Causes serious eye irritation.

[3]
Cayman Chemical

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[3]
Cayman Chemical
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Experimental Protocol: Cytotoxicity Assay of
Genistein 8-C-glucoside on SK-OV-3 Ovarian
Carcinoma Cells
This protocol is adapted from a study investigating the cytotoxic activity of Genistein 8-C-
glucoside.

Objective: To determine the effect of Genistein 8-C-glucoside on the proliferation of human

SK-OV-3 ovarian carcinoma cells.

Materials:

Genistein 8-C-glucoside (G8CG)

SK-OV-3 human ovarian carcinoma cells

Cell culture medium (e.g., RPMI 1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate-Buffered Saline (PBS), pH 7.4

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well microtiter plates

CO2 incubator (37°C, 5% CO2)

Methodology:

Cell Seeding: Seed SK-OV-3 cells in 96-well microtiter plates at an initial density of 3 x 10^4

cells per well in 200 µL of complete culture medium.
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Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO2 atmosphere to allow for

cell attachment.

Treatment: Prepare various concentrations of Genistein 8-C-glucoside (e.g., 1-90 µM) by

diluting a stock solution in the culture medium. The final DMSO concentration should not

affect cell viability.

Remove the existing medium from the wells and add 200 µL of the medium containing the

different concentrations of G8CG. Include control wells with medium and the vehicle (DMSO)

only.

Incubate the plates for 24 or 48 hours at 37°C in a 5% CO2 atmosphere.

MTT Assay:

After the incubation period, add 50 µL of MTT solution to each well.

Incubate the plates for an additional 4 hours.

Carefully remove the MTT-containing medium.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Data Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader. The absorbance is proportional to the number of viable cells.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Genistein 8-C-
glucoside in a laboratory setting.
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Safe Handling Workflow for Genistein 8-C-glucoside
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Caption: Workflow for safe handling of Genistein 8-C-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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